![molecular formula C14H21Cl2N3O2 B2475452 N-[1-(2,5-dimethoxyphenyl)ethyl]-1-methyl-1H-pyrazol-4-amine dihydrochloride CAS No. 1221723-84-7](/img/structure/B2475452.png)
N-[1-(2,5-dimethoxyphenyl)ethyl]-1-methyl-1H-pyrazol-4-amine dihydrochloride
Overview
Description
“N-[1-(2,5-dimethoxyphenyl)ethyl]-1-methyl-1H-pyrazol-4-amine dihydrochloride” is a chemical compound with the CAS Number: 1221723-84-7 . It has a molecular weight of 334.25 . The compound is typically stored at room temperature and is available in powder form .
Molecular Structure Analysis
The InChI code for this compound is 1S/C14H19N3O2.2ClH/c1-10(16-11-8-15-17(2)9-11)13-7-12(18-3)5-6-14(13)19-4;;/h5-10,16H,1-4H3;2*1H . This code provides a specific description of the molecule’s structure, including the arrangement of its atoms and bonds.Physical And Chemical Properties Analysis
This compound is a powder that is stored at room temperature . It has a molecular weight of 334.25 . More detailed physical and chemical properties such as melting point, boiling point, and solubility were not available in the sources I found.Scientific Research Applications
Sure! Here is a comprehensive analysis of the scientific research applications of N-[1-(2,5-dimethoxyphenyl)ethyl]-1-methyl-1H-pyrazol-4-amine dihydrochloride:
Neuropharmacology
This compound has been studied for its potential effects on the central nervous system. Researchers are interested in its ability to modulate neurotransmitter systems, which could lead to new treatments for neurological disorders such as depression, anxiety, and schizophrenia. Its structural similarity to other psychoactive substances suggests it may interact with serotonin receptors, influencing mood and cognition .
Cancer Research
N-[1-(2,5-dimethoxyphenyl)ethyl]-1-methyl-1H-pyrazol-4-amine dihydrochloride has shown promise in cancer research due to its potential anti-proliferative properties. Studies have indicated that it may inhibit the growth of certain cancer cell lines, making it a candidate for further investigation as a chemotherapeutic agent . Its mechanism of action may involve the disruption of cellular signaling pathways critical for tumor growth and survival.
Antimicrobial Activity
This compound has been explored for its antimicrobial properties. Researchers have synthesized derivatives to test against various bacterial and fungal pathogens, including multidrug-resistant strains . The results have shown that it can be effective in inhibiting the growth of these pathogens, suggesting its potential use in developing new antibiotics.
Inflammation and Pain Management
Due to its potential anti-inflammatory properties, N-[1-(2,5-dimethoxyphenyl)ethyl]-1-methyl-1H-pyrazol-4-amine dihydrochloride is being studied for its application in pain management. It may inhibit the production of pro-inflammatory cytokines and reduce inflammation, providing relief in conditions such as arthritis and other inflammatory diseases .
Cardiovascular Research
The compound is also being investigated for its effects on the cardiovascular system. Preliminary studies suggest that it may have vasodilatory effects, which could be beneficial in treating hypertension and other cardiovascular conditions . Its ability to influence blood vessel function and blood pressure regulation is of particular interest.
Metabolic Disorders
Research is being conducted to explore the potential of this compound in treating metabolic disorders such as diabetes and obesity. It may influence metabolic pathways and improve insulin sensitivity, thereby helping to manage blood sugar levels and reduce the risk of complications associated with these conditions .
Psychiatric Disorders
Given its potential effects on neurotransmitter systems, this compound is also being studied for its application in treating psychiatric disorders. It may offer new therapeutic options for conditions such as bipolar disorder and post-traumatic stress disorder (PTSD) by modulating brain chemistry and improving symptoms .
Drug Development and Synthesis
Finally, N-[1-(2,5-dimethoxyphenyl)ethyl]-1-methyl-1H-pyrazol-4-amine dihydrochloride serves as a valuable scaffold in medicinal chemistry. Researchers use it as a starting point to develop new compounds with enhanced biological activity and specificity . Its versatility in chemical synthesis makes it a crucial component in the development of new drugs.
Safety and Hazards
properties
IUPAC Name |
N-[1-(2,5-dimethoxyphenyl)ethyl]-1-methylpyrazol-4-amine;dihydrochloride |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H19N3O2.2ClH/c1-10(16-11-8-15-17(2)9-11)13-7-12(18-3)5-6-14(13)19-4;;/h5-10,16H,1-4H3;2*1H |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
FHWKDPHWDSYIIO-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C1=C(C=CC(=C1)OC)OC)NC2=CN(N=C2)C.Cl.Cl |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H21Cl2N3O2 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
334.2 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
N-[1-(2,5-dimethoxyphenyl)ethyl]-1-methyl-1H-pyrazol-4-amine dihydrochloride | |
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